Cas no 288621-13-6 (Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester)
288621-13-6 structure
Product Name:Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester
CAS No:288621-13-6
MF:C10H18O4
MW:202.247523784637
CID:1436704
Update Time:2024-08-15
Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester
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- Inchi: 1S/C10H18O4/c1-10(2,3)14-9(13)7-8(12)5-4-6-11/h11H,4-7H2,1-3H3
- InChI Key: LFUCWTYXSVOTSK-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)CC(=O)CCCO
Computed Properties
- Exact Mass: 202.12054
Experimental Properties
- Density: 1.054±0.06 g/cm3(Predicted)
- Boiling Point: 299.8±20.0 °C(Predicted)
- PSA: 63.6
- pka: 10.53±0.46(Predicted)
Hexanoic acid, 6-hydroxy-3-oxo-, 1,1-dimethylethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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